Cas no 142840-01-5 (BETA-METHYL-BETA-NITRO-4'-(TRIFLUOROMETHYL)STYRENE)

• Product Name: BETA-METHYL-BETA-NITRO-4'-(TRIFLUOROMETHYL)STYRENE
• CAS No: 142840-01-5
• MF: C₁₀H₈F₃NO₂
• MW: 231.171233177185
• CID: 903487
• PubChem ID: 10014104
• Update Time: 2025-04-19

BETA-METHYL-BETA-NITRO-4'-(TRIFLUOROMETHYL)STYRENE Chemical and Physical Properties

Names and Identifiers

• BETA-METHYL-BETA-NITRO-4'-(TRIFLUOROMETHYL)STYRENE
• β-METHYL-β-NITRO-4'-(TRIFLUOROMETHYL)STYRENE
• (E)-1-(2-nitroprop-1-enyl)-4-(trifluoromethyl)benzene
• 1-(2-NITROPROP-1-ENYL)-4-(TRIFLUOROMETHYL)BENZENE
• 142840-01-5
• SCHEMBL793495
• BETA-METHYL-BETA-NITRO-4/'-(TRIFLUOROMETHYL)STYRENE
• 1-[(E)-2-nitroprop-1-enyl]-4-(trifluoromethyl)benzene

• Inchi： 1S/C10H8F3NO2/c1-7(14(15)16)6-8-2-4-9(5-3-8)10(11,12)13/h2-6H,1H3/b7-6+
• InChI Key： GUPURCVJIWJCRK-VOTSOKGWSA-N
• SMILES： FC(C1C=CC(/C=C(\C)/[N+](=O)[O-])=CC=1)(F)F

Computed Properties

• Exact Mass: 231.05100
• Monoisotopic Mass: 231.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Density: 1.31g/cm3
• Boiling Point: 265.097ºC at 760 mmHg
• Flash Point: 114.127ºC
• Refractive Index: 1.512
• PSA: 45.82000
• LogP: 3.86610